(4-(((4-Chlorobenzyl)oxy)methyl)piperidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C21H21ClF3NO2/c22-19-7-1-15(2-8-19)13-28-14-16-9-11-26(12-10-16)20(27)17-3-5-18(6-4-17)21(23,24)25/h1-8,16H,9-14H2
• InChI Key: CRASHWLUOJBZAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H21ClF3NO2
• Molecular Weight: 411.8 g/mol

Description

(4-(((4-Chlorobenzyl)oxy)methyl)piperidin-1-yl)(4-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C21H21ClF3NO2 and its molecular weight is 411.85. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research and Drug Development

Compounds with similar complex structures, including various piperidine derivatives, are often explored for their pharmacological properties and potential as therapeutic agents. Research might focus on their receptor binding affinities, metabolic pathways, and efficacy in treating specific conditions, such as neurological disorders or as receptor antagonists in insomnia treatment (Renzulli et al., 2011).

Environmental Health and Toxicology

Another area of research interest could be the environmental health and toxicology of chemically related compounds. This includes studying their presence in consumer products, potential for human exposure, and associated health risks. Investigations into the effects of environmental exposure to phenols and parabens, which share some structural motifs with complex organic compounds, highlight concerns about endocrine disruption and reproductive health (Frederiksen et al., 2014).

Metabolism and Excretion Studies

Detailed studies on the metabolism and excretion of these compounds, particularly in the context of pharmaceutical development, are crucial. This research helps in understanding the pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) profiles of potential drug candidates. For example, the disposition and metabolism of specific drug compounds in humans can provide valuable insights for drug design and safety assessments (Renzulli et al., 2011).